Cas no 2089245-58-7 (rac-methyl (3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis)

• Product Name: rac-methyl (3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis
• CAS No: 2089245-58-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5254499
• Update Time: 2025-11-01

rac-methyl (3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis

• Inchi： 1S/C9H15NO2/c1-12-8(11)9-4-2-3-7(9)10-6-5-9/h7,10H,2-6H2,1H3/t7-,9+/m1/s1
• InChI Key： HRTPFAHCMCRODE-APPZFPTMSA-N
• SMILES： N1CC[C@@]2(C(OC)=O)CCC[C@@]12[H]

Additional information on rac-methyl (3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis

Introduction to Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-Carboxylate, Cis (CAS No. 2089245-58-7)

Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, is a sophisticated organic compound with the CAS number 2089245-58-7. This compound belongs to the class of octahydrocyclopenta[b]pyrroles, which are known for their structural complexity and diverse biological activities. The specific stereochemistry defined by the (3aR,6aS) configuration and the cis designation makes this molecule of particular interest in pharmaceutical research and development.

The molecular structure of Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, features a cyclopenta[b]pyrrole core, which is a fused bicyclic system consisting of a five-membered cyclopentane ring and a six-membered pyrrole ring. This core structure is further modified by the presence of an octahydro substituent, which adds additional complexity to the molecule. The carboxylate group at the 3a position and the methyl group at the 3a position contribute to the overall functionality and reactivity of the compound.

One of the most compelling aspects of this compound is its potential biological activity. Octahydrocyclopenta[b]pyrroles have been extensively studied for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent research has highlighted the importance of stereochemistry in determining the biological activity of these compounds. The specific (3aR,6aS) configuration and cis designation of Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, suggest that it may exhibit unique interactions with biological targets compared to its stereoisomers.

In recent years, there has been a growing interest in developing novel therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. The cyclopenta[b]pyrrole scaffold has shown promise in this context due to its ability to interact with various neurotransmitter receptors and enzymes. Studies have demonstrated that derivatives of octahydrocyclopenta[b]pyrroles can modulate neurotransmitter release and receptor activity, making them potential candidates for treating these conditions.

The carboxylate group in Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, also plays a crucial role in determining its pharmacokinetic properties. Carboxylate groups are known to enhance solubility and bioavailability, which are critical factors for drug development. Additionally, the presence of this functional group can influence metabolic pathways and interactions with enzymes such as cytochrome P450 enzymes.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of complex molecules like Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on biological targets such as receptors and enzymes. These studies have provided valuable insights into how the stereochemistry and functional groups of this compound influence its interactions with biological systems.

The synthesis of Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it possible to produce this compound in higher yields and with greater purity. These advancements have opened up new avenues for exploring its potential applications in drug development.

One area where this compound shows particular promise is in the treatment of CNS disorders. Studies have indicated that octahydrocyclopenta[b]pyrroles can modulate neurotransmitter systems involved in mood regulation and cognitive function. The specific stereochemistry of Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, may make it more effective in targeting these pathways compared to other stereoisomers.

Furthermore, the carboxylate group in this compound can be used as a site for further functionalization, allowing researchers to develop derivatives with enhanced pharmacological properties. This flexibility makes Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, a valuable scaffold for drug discovery efforts.

In conclusion, Rac-Methyl (3aR,6aS)-Octahydrocyclopenta[b]pyrrole-3a-carboxylate, cis, is a promising compound with significant potential in pharmaceutical research. Its complex structure, unique stereochemistry, and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the development of novel therapeutic agents for various diseases.